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Compound of Interest

Compound Name: Gadolinium--nickel (1/5)

Cat. No.: B15489513 Get Quote

A comprehensive guide for researchers and materials scientists on the effects of substituting

copper for nickel in the GdNi₅-ₓCuₓ intermetallic series. This guide details the resulting changes

in structural, magnetic, and electronic properties, supported by experimental data and

methodologies.

The substitution of copper for nickel in the GdNi₅ intermetallic compound incites significant

changes in its crystallographic and magnetic characteristics. This guide provides a comparative

analysis of the GdNi₅-ₓCuₓ series, offering a valuable resource for researchers in materials

science and condensed matter physics. All compounds within this series maintain the

hexagonal CaCu₅-type crystal structure (space group P6/mmm).[1]

Structural Modifications
The introduction of copper into the GdNi₅ lattice leads to a discernible expansion of the unit

cell. This increase in cell volume is a direct consequence of the larger atomic radius of copper

compared to nickel.[2]

Table 1: Crystallographic Data for GdNi₅-ₓCuₓ
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Compound (x) a (Å) c (Å) V (Å³)

0 (GdNi₅) 4.898 3.971 ~82.4

1 - - -

2 - - -

3 - - -

4 - - -

5 (GdCu₅) - - -

Note: Specific lattice parameters for intermediate compositions (x=1-4) and GdCu₅ require

further data extraction from graphical representations in the cited literature.

Magnetic and Electronic Properties
The magnetic behavior of the GdNi₅-ₓCuₓ series undergoes a notable evolution with increasing

copper content. GdNi₅ is a ferromagnet with a Curie temperature (Tc) of 32 K.[1][3] In contrast,

GdCu₅ exhibits antiferromagnetic behavior with a Néel temperature (Tn) of 26 K.[2] The

transition from ferromagnetic to antiferromagnetic ordering is a key effect of copper

substitution. Interestingly, the magnetic phase transition temperature shows a non-linear

dependence on the copper concentration, with a maximum observed for x=1.0.[1]

The electronic structure is also significantly influenced by the substitution. X-ray photoelectron

spectroscopy (XPS) studies reveal a filling of the Ni 3d band due to charge transfer from Gd

conduction electrons.[1] The valence band near the Fermi level is dominated by hybridized Ni

3d and Gd 5d states, while Cu 3d states are located at a lower binding energy.[2]

Table 2: Magnetic and Electrical Properties of GdNi₅-
ₓCuₓ
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Compound (x)
Magnetic
Ordering

Transition
Temp. (K)

Magnetic
Moment
(µB/f.u.)

Residual
Resistivity (ρr)
(µΩ·cm)

0 (GdNi₅) Ferromagnetic 32 (Tc)[1][3] 6.2[2] 27.28[3]

1 - Max Tmag[1] - -

5 (GdCu₅)
Antiferromagneti

c
26 (Tn)[2] 7.5[2] 9.44[3]

Note: Tmag refers to the magnetic phase transition temperature. Further data for intermediate

compositions is required for a complete comparison.

Experimental Protocols
The synthesis and characterization of the GdNi₅-ₓCuₓ series involve standard solid-state

chemistry and physics techniques.

Synthesis
Polycrystalline samples of GdNi₅-ₓCuₓ are typically prepared by arc-melting stoichiometric

amounts of the high-purity constituent elements (Gd, Ni, Cu) in an inert argon atmosphere. To

ensure homogeneity, the resulting ingots are often remelted multiple times. Subsequently, the

samples are annealed in evacuated quartz tubes for an extended period at a high temperature

(e.g., several days to weeks at temperatures around 800-1000 °C) followed by quenching in

cold water.

Characterization
X-ray Diffraction (XRD): Crystal structure and lattice parameters are determined using

powder X-ray diffraction. Data is typically collected at room temperature using a

diffractometer with Cu Kα radiation.

Magnetic Measurements: Temperature and field-dependent magnetization measurements

are performed using a vibrating sample magnetometer (VSM) or a SQUID magnetometer.

These measurements are used to determine the ordering temperatures (Tc or Tn) and
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magnetic moments. AC magnetic susceptibility measurements are also employed to probe

the magnetic phase transitions.[1]

Electrical Resistivity: The temperature dependence of electrical resistivity is measured using

a standard four-probe technique in a cryostat. These measurements provide insights into the

scattering mechanisms and can also indicate magnetic ordering transitions.[2][3]

X-ray Photoelectron Spectroscopy (XPS): XPS is utilized to investigate the electronic

structure, including the valence band and core level spectra of the constituent elements.[1][2]

This technique provides information about charge transfer and hybridization of electronic

states.

Visualizing the Impact of Cu Substitution
The following diagrams illustrate the key relationships and experimental workflow in the study

of the GdNi₅-ₓCuₓ series.

Input Modification

Material Properties

Cu Substitution (x)

Crystal Structure

Increases unit cell volume

Magnetic Properties

Ferro- to Antiferromagnetic transition

Electronic Structure
Modifies Ni 3d band filling

Influences magnetic exchange

Determines magnetic moments

Click to download full resolution via product page

Caption: Logical relationship of Cu substitution and material properties.
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Caption: Experimental workflow for GdNi₅-ₓCuₓ series.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15489513#effect-of-substituting-cu-for-ni-in-gdni5-
xcux-series]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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